Cas no 119155-04-3 (Ethyl 4,5-dimethylfuran-2-carboxylate)

Ethyl 4,5-dimethylfuran-2-carboxylate Properties

Names and Identifiers

• Ethyl 4,5-dimethylfuran-2-carboxylate
• ethyl 4,5-dimethyl-2-furancarboxylate
• ETHYL 4,5-DIMETHYL-2-FUROATE
• 4,5-DIMETHYL-2-FUROIC ACID ETHYL ESTER
• ethyl 4,5-dimethylfuroate
• RARECHEM AL BI 0335
• 4,5-Dimethyl-ALPHA-furoic acid ethyl ester
• Ethyl 4,5-dimethyl-2-furoate, GC 97%
• ethyl 4,5-dimethylfuran-2-carboxylate
• 2-Furancarboxylic acid, 4,5-dimethyl-, ethyl ester
• DB-041449
• J-800035
• ETHYL 4,5-DIMETHYL-2-FURANCARBOXYLATE
• 119155-04-3
• ethyl4,5-dimethylfuran-2-carboxylate
• 2,5-DiMe-3-4Hfurancarboxaldehyde
• AKOS006275299
• J-640033
• SB61479
• DTXSID90556405
• Ethyl 4,5-diMethyl-2-furoate
• Ethyl 4,5-diMethylfuran-2-carboxylate
• +Expand

• MDL： MFCD01074849
• InChIKey： PVNABQXJWGCCGH-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12O3/c1-4-11-9(10)8-5-6(2)7(3)12-8/h5H,4H2,1-3H3
• SMILES： O=C(C1=CC(C)=C(C)O1)OCC

Computed Properties

• Exact Mass: 168.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 168.078644241g/mol
• Heavy Atom Count: 12
• Complexity: 469
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 58.2

Experimental Properties

• LogP: 2.07310
• PSA: 39.44000
• Color/Form: Not determined
• Solubility: Not determined

Ethyl 4,5-dimethylfuran-2-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Ethyl 4,5-dimethylfuran-2-carboxylate Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%